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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of rhodinyl acetate, a key

fragrance ingredient, for its application in perfumery and related research. This document

details its olfactory properties, physicochemical characteristics, and recommended

experimental protocols for its evaluation and use in various fragrance formulations.

Introduction to Rhodinyl Acetate
Rhodinyl acetate is a fragrance ingredient prized for its complex and tenacious rosy scent

profile. Chemically, it is the acetate ester of rhodinol, a mixture of terpene alcohols. Its

multifaceted aroma, with fresh, green, and slightly fruity nuances, makes it a versatile

component in the creation of a wide range of fragrances, particularly in floral and fruity accords.

Its excellent longevity allows it to function as a heart and base note, contributing to the overall

structure and dry-down of a perfume.[1]

Physicochemical and Olfactory Properties
A thorough understanding of the physical, chemical, and olfactory properties of rhodinyl
acetate is essential for its effective application in fragrance research and formulation.

Quantitative Data Summary
The following tables summarize the key quantitative data for rhodinyl acetate.
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Physicochemical Properties Value Reference

CAS Number 141-11-7 [2]

Molecular Formula C₁₂H₂₂O₂ [2]

Molecular Weight 198.30 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 256.40 °C (estimated) [3]

Flash Point 96.11 °C (205.00 °F) TCC [3]

Vapor Pressure
0.015 mmHg @ 25.00 °C

(estimated)
[3]

Solubility

Soluble in alcohol and fixed

oils; insoluble in water,

glycerin, and propylene glycol.

[2][3]

logP (o/w) 4.206 (estimated) [3]

Olfactory Properties Description Reference

Odor Type Floral [3]

Odor Description
Red rose, powdery, spicy,

geranium, citrus, leafy.[3]

Odor Strength Medium [3]

Substantivity on Smelling Strip > 200 hours [1]

Recommended Usage Level in

Fragrance Concentrate
Up to 12% [3]

IFRA Category 4 Usage Level Up to 2.7% in finished product [1]

Applications in Fragrance and Perfumery
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Rhodinyl acetate's unique olfactory profile and longevity make it a valuable ingredient in a

variety of fragrance applications:

Fine Fragrances: It is a cornerstone in the creation of rose accords, providing a natural,

fresh, and lasting character. It can also be used to add floralcy and complexity to other floral

bouquets, as well as in chypre, oriental, and fruity compositions.

Personal Care Products: Due to its good stability, it is suitable for use in a wide range of

personal care products, including lotions, creams, soaps, and hair care products.[3] It

imparts a fresh and clean floral scent that is widely appealing to consumers.

Household Products: In household applications, such as air fresheners and fabric softeners,

rhodinyl acetate can contribute a pleasant and long-lasting floral fragrance.

Experimental Protocols
The following protocols provide detailed methodologies for the evaluation of rhodinyl acetate
in fragrance research.

Sensory Analysis Protocol
Objective: To characterize the odor profile of rhodinyl acetate and determine its odor detection

threshold.

Materials:

Rhodinyl acetate (high purity)

Odor-free ethanol (for dilution)

Smelling strips

Glass beakers and pipettes

Sensory panel of at least 5 trained assessors

Odor-free, well-ventilated evaluation room
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Procedure:

Odor Profile Characterization:

Prepare a 10% solution of rhodinyl acetate in ethanol.

Dip a smelling strip into the solution, ensuring about 1 cm is submerged.

Remove the strip and allow the ethanol to evaporate for approximately 30 seconds.

Present the smelling strip to the sensory panel.

Panelists should individually evaluate the odor at different time intervals (top note: first 5

minutes; heart note: 15-60 minutes; base note: after 2 hours) and record their descriptions

using a standardized fragrance vocabulary.

Odor Detection Threshold (ODT) Determination (Ascending Concentration Series):

Prepare a series of dilutions of rhodinyl acetate in odor-free water or air, starting from a

very low concentration (e.g., 1 part per billion).

Present the dilutions to the panelists in an ascending order of concentration, alongside two

blanks (odor-free water or air).

For each set of three samples (one with the odorant, two blanks), each panelist is asked to

identify the sample that is different.

The ODT for an individual is the lowest concentration at which they can correctly identify

the odorant.

The group ODT is typically calculated as the geometric mean of the individual thresholds.

Stability Testing Protocol
Objective: To evaluate the stability of rhodinyl acetate in different consumer product bases

under accelerated conditions.

Materials:
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Rhodinyl acetate

Product bases (e.g., ethanol-based fine fragrance, oil-in-water lotion, syndet bar soap)

Control samples (product bases without rhodinyl acetate)

Glass containers with airtight seals

Ovens or stability chambers capable of maintaining 40°C ± 2°C and 50°C ± 2°C

UV light chamber

Refrigerator (4°C ± 2°C)

Analytical instrumentation (GC-MS)

Procedure:

Sample Preparation:

Incorporate rhodinyl acetate into each product base at a typical concentration (e.g., 0.5%

for lotion and soap, 2% for fine fragrance).

Prepare control samples of each base without the fragrance.

Package all samples in airtight glass containers.

Storage Conditions:

Store samples under the following conditions for a period of 12 weeks:

Room Temperature (20-25°C) - as a control

Elevated Temperature (40°C and 50°C)

UV Light Exposure (cycled on and off)

Refrigerated (4°C) - for comparison
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Evaluation:

Evaluate the samples at regular intervals (e.g., 2, 4, 8, and 12 weeks).

Visual Assessment: Check for any changes in color, clarity, or phase separation.

Olfactory Assessment: A trained sensory panel should evaluate the odor of the samples

compared to the room temperature control and a freshly prepared sample. Note any

changes in odor character or intensity.

Analytical Assessment (GC-MS): Quantify the concentration of rhodinyl acetate in the

samples to determine the percentage of degradation over time. This provides quantitative

data on its stability in each base.

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of

rhodinyl acetate in perfumery research.
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Caption: A representative olfactory signaling pathway.
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Caption: Workflow for sensory evaluation of rhodinyl acetate.
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Caption: Workflow for stability testing of rhodinyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b085566?utm_src=pdf-custom-synthesis
https://fraterworks.com/products/rhodinyl-acetate
https://scent.vn/en/pages/compound/rhodinyl-acetate-8833
https://www.thegoodscentscompany.com/data/rw1001421.html
https://www.benchchem.com/product/b085566#rhodinyl-acetate-applications-in-fragrance-and-perfumery-research
https://www.benchchem.com/product/b085566#rhodinyl-acetate-applications-in-fragrance-and-perfumery-research
https://www.benchchem.com/product/b085566#rhodinyl-acetate-applications-in-fragrance-and-perfumery-research
https://www.benchchem.com/product/b085566#rhodinyl-acetate-applications-in-fragrance-and-perfumery-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

